Cas no 604-44-4 (4-Chloro-1-naphthol)

4-Chloro-1-naphthol Properties

Names and Identifiers

• 4-Chloronaphthalen-1-ol
• 4-Chloro-1-naphthol (4-CN)
• 4-Chloro-1-naphthol [for Biochemical Research]
• 1-Naphthalenol,4-chloro-
• 4-Chloro-1-naphthol
• 4-CHLORO-1-NAPHTHOL FOR DETECTION OF PEROXIDASE FOR MICROSCOPY
• 4ClN
• 4-CN
• 1-Chloro-4-naphthol
• 1-Hydroxy-4-chloronaphthalene
• 1-Chloro-4-hydroxynaphthalene
• 4-Chloro-alpha-naphthol
• 4-chloro-1-naphthalenol
• NSC 44345
• 1-Naphthalenol, 4-chloro-
• 1-Naphthol, 4-chloro-
• 4-chloronaphthol
• 4-Chloro-.alpha.-naphthol
• 4-Chloro-1-hydroxynaphthalene
• LVSPDZAGCBEQAV-UHFFFAOYSA-N
• 4-chloro-naphthalen-1-ol
• 4-chloranylnaphthalen-1-ol
• 4-Chloro-1-naphthol,
• 4-chloronaphthalen-1-ol
• DTXSID3060536
• NSC44345
• CHEMBL3310663
• A832730
• InChI=1/C10H7ClO/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-6,12H
• MFCD00003974
• 604-44-4
• D70242
• NSC-44345
• Z104477546
• C-5180
• EINECS 210-068-5
• CS-W007967
• 4-Chloro-1-naphthol, for analytical purposes, >=99.0%
• LVSPDZAGCBEQAV-UHFFFAOYSA-
• 4-CHLORO-1-NAPHTHOL
• DB-053619
• C-5181
• 4-Chloro-1-naphthol, crystalline
• 4-Chloro-1-naphthol, tablet
• AKOS000120385
• 4-Chloro-1-naphthol, >=95.0% (HPLC), tablet (~32 mg each)
• SCHEMBL3935
• P4NNY2FQ2A
• STR01788
• C2291
• NS00021243
• SY045975
• EN300-20271
• +Expand

• MDL： MFCD00003974
• InChIKey： LVSPDZAGCBEQAV-UHFFFAOYSA-N
• Inchi： 1S/C10H7ClO/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-6,12H
• SMILES： ClC1=C([H])C([H])=C(C2=C([H])C([H])=C([H])C([H])=C21)O[H]

Computed Properties

• Exact Mass: 178.01900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 178.018543
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 3.19880
• PSA: 20.23000
• Refractive Index: 1.4575 (estimate)
• Boiling Point: 254.41°C (rough estimate)
• Melting Point: 118.0 to 122.0 deg-C
• Flash Point: 73 °C
• Solubility: methanol: 50 mg/mL, clear, colorless to very faintly yellow
• Color/Form: White needle crystal, sensitive to light and air. It can sublime
• Solubility: Soluble in ethanol \ ether \ chloroform and benzene
• Sensitiveness: Sensitive to air and light
• Density: Density

4-Chloro-1-naphthol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S45-S36/37
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：−20°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：8-9-23

4-Chloro-1-naphthol Customs Data

• HS CODE：2908199090
• Customs Data：

  China Customs Code:

  2908199090

  Overview:

  HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether